Pharmacokinetic Absorption Comparison
The Pedifen pediatric syrup (Atabay formulation) demonstrates a clearly characterised absorption profile in febrile children. After a single oral dose of 10 mg/kg, the mean peak plasma concentration (Cmax) is 55 µg/mL with a median time to peak concentration (Tmax) of 0.97 hours [1]. By comparison, a published reference bioavailability study comparing a standard ibuprofen-base pediatric suspension (Dalsy) with an ibuprofen-lysinate formulation reported a notably slower S-enantiomer Tmax (median 1.33 hours) for the ibuprofen-base product [2]. While this is a cross-study comparison and not a direct head-to-head trial, Pedifen's Tmax of 0.97 hours is approximately 27% shorter than the 1.33-hour reference value reported for the comparator ibuprofen-base suspension, suggesting comparably rapid absorption for the Pedifen formulation. The German Kinderformularium also reports a Cmax range of 25–53 mg/L for oral ibuprofen at 7–10 mg/kg in children aged 3 months to 12 years, indicating that Pedifen's Cmax (55 µg/mL = 55 mg/L) sits near the upper end of this reference band [3].
| Evidence Dimension | Rate of absorption (Tmax) and peak plasma concentration (Cmax) in febrile pediatric population |
|---|---|
| Target Compound Data | Pedifen ibuprofen 100 mg/5 mL syrup: Cmax = 55 µg/mL, Tmax = 0.97 hours (10 mg/kg single dose, febrile children) [1] |
| Comparator Or Baseline | Ibuprofen-base pediatric suspension (Dalsy): S-enantiomer Tmax = 1.33 hours (median) [2]; Published Cmax range for pediatric ibuprofen 7–10 mg/kg: 25–53 mg/L [3] |
| Quantified Difference | Pedifen Tmax approximately 27% shorter than comparator ibuprofen-base suspension (0.97 vs. 1.33 hours); Pedifen Cmax at upper end of published 25–53 mg/L range |
| Conditions | Pedifen: febrile children (age unspecified), fasted state, 10 mg/kg oral dose; Comparator: pediatric patients, fed/fasted not specified for the base suspension study |
Why This Matters
Rapid Tmax is clinically relevant for acute pediatric fever and pain management, where faster onset of antipyretic and analgesic effect improves patient comfort and may reduce the need for overlapping or rescue dosing.
- [1] PEDIFEN 100 MG 100 ML ŞURUP Prospektüs. Farmakokinetik özellikler: Cmax = 55 µg/mL, Tmax = 0.97 saat (ateşli çocuklarda 10 mg/kg doz). Atabay. View Source
- [2] Ibuprofen lysinate, quicker and less variable: relative bioavailability compared to ibuprofen base in a pediatric suspension dosage form. 2015. S-enantiomer Tmax (median) for ibuprofen base (Dalsy): 1.33 hours. View Source
- [3] Kinderformularium (Germany). Ibuprofen oral dosing: Cmax 25–53 mg/L at 7–10 mg/kg in children aged 3 months to 12 years (Playne et al. 2018, Gelotte et al.). 2019. View Source
